1-(4-(Methylthio)phenyl)prop-2-en-1-one

• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol
• IUPAC Name: 1-(4-methylsulfanylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C10H10OS/c1-3-10(11)8-4-6-9(12-2)7-5-8/h3-7H,1H2,2H3
• InChI Key: FTTOIYQLKAPTQQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)C=C

Description

1-(4-(Methylthio)phenyl)prop-2-en-1-one is an organic compound belonging to the class of chalcones. Chalcones are open-chain flavonoids where two aromatic rings are joined by a three-carbon α,β-unsaturated carbonyl system. This compound is characterized by the presence of a methylthio group attached to the phenyl ring, which imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-(Methylthio)phenyl)prop-2-en-1-one can be synthesized through the Claisen-Schmidt condensation reaction. This involves the reaction of 4-(methylthio)benzaldehyde with acetone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an ethanol or methanol solvent at room temperature or slightly elevated temperatures.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and reaction control. The product is then purified using techniques such as recrystallization or column chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions: 1-(4-(Methylthio)phenyl)prop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions using hydrogen gas in the presence of a palladium catalyst can convert the α,β-unsaturated carbonyl system to a saturated ketone.

Substitution: The methylthio group can undergo nucleophilic substitution reactions with reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride.

Major Products Formed:

Oxidation: Sulfoxides or sulfones.

Reduction: Saturated ketones.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

1-(4-(Methylthio)phenyl)prop-2-en-1-one has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of various heterocyclic compounds and as a precursor for the synthesis of more complex molecules.

Biology: Exhibits antimicrobial and antifungal properties, making it a candidate for the development of new antimicrobial agents.

Medicine: Investigated for its potential anti-inflammatory and anticancer activities.

Industry: Utilized in the development of organic electronic materials and as a component in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 1-(4-(Methylthio)phenyl)prop-2-en-1-one involves its interaction with cellular targets such as enzymes and receptors. The compound’s α,β-unsaturated carbonyl system can undergo Michael addition reactions with nucleophiles in biological systems, leading to the inhibition of key enzymes involved in inflammatory and cancer pathways. Additionally, the methylthio group can enhance the compound’s ability to penetrate cell membranes, increasing its bioavailability and efficacy.

Comparison with Similar Compounds

1-(4-(Methylthio)phenyl)prop-2-en-1-one can be compared with other chalcones and related compounds:

Similar Compounds:

Uniqueness: The presence of the methylthio group in this compound imparts unique chemical reactivity and biological activity compared to other chalcones. This group enhances the compound’s lipophilicity, allowing it to interact more effectively with biological membranes and targets.